Cas no 1220032-75-6 (3-2,4-Di(tert-butyl)phenoxypiperidinehydrochloride)

• Product Name: 3-2,4-Di(tert-butyl)phenoxypiperidinehydrochloride
• CAS No: 1220032-75-6
• MF: C₁₉H₃₂ClNO
• MW: 325.916484832764
• CID: 4688245
• Update Time: 2025-11-01

3-2,4-Di(tert-butyl)phenoxypiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-di-tert-butylphenoxy)piperidine hydrochloride
• 3-[2,4-Di(tert-butyl)phenoxy]piperidine hydrochloride
• 3-[2,4-Di(tert-butyl)phenoxy]piperidinehydrochloride
• 3-2,4-Di(tert-butyl)phenoxypiperidinehydrochloride

• Inchi： 1S/C19H31NO.ClH/c1-18(2,3)14-9-10-17(16(12-14)19(4,5)6)21-15-8-7-11-20-13-15;/h9-10,12,15,20H,7-8,11,13H2,1-6H3;1H
• InChI Key： KHADKVNXDKBALK-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1C(C)(C)C)C(C)(C)C)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 325
• Topological Polar Surface Area: 21.3

Additional information on 3-2,4-Di(tert-butyl)phenoxypiperidinehydrochloride

3-2,4-Di(tert-butyl)phenoxypiperidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1220032-75-6, known as 3-2,4-Di(tert-butyl)phenoxypiperidine Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a phenolic group substituted with tert-butyl groups. The tert-butyl substituents are particularly interesting due to their steric effects and potential influence on the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The phenoxypiperidine moiety in this compound has been shown to exhibit affinity for certain G-protein coupled receptors (GPCRs), making it a promising candidate for further exploration in therapeutic applications. Researchers have also investigated the impact of the tert-butyl groups on the compound's solubility and bioavailability, with findings suggesting that these substituents may enhance its pharmacokinetic profile.

One of the most intriguing aspects of 3-2,4-Di(tert-butyl)phenoxypiperidine Hydrochloride is its potential as a modulator of neurotransmitter systems. Preclinical studies have demonstrated that this compound can influence dopamine and serotonin signaling pathways, which are critical in conditions such as depression, anxiety, and schizophrenia. These findings have sparked interest in exploring its efficacy as a novel antidepressant or anxiolytic agent.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and coupling reactions. The use of tert-butyl groups during synthesis not only enhances the stability of the molecule but also plays a crucial role in modulating its pharmacodynamic properties. Recent advancements in synthetic methodology have made it possible to produce this compound with higher yields and greater purity, facilitating its transition from the laboratory to preclinical testing.

In terms of safety and toxicity profiles, preliminary studies indicate that 3-2,4-Di(tert-butyl)phenoxypiperidine Hydrochloride exhibits a favorable safety margin. However, further research is required to fully understand its long-term effects and potential for off-target interactions. Regulatory agencies have expressed interest in this compound due to its innovative structure and potential therapeutic applications, but additional preclinical data are needed to support its progression into clinical trials.

Looking ahead, the development of 3-2,4-Di(tert-butyl)phenoxypiperidine Hydrochloride represents a significant step forward in the design of novel pharmaceutical agents. Its unique combination of structural features and pharmacological properties positions it as a strong candidate for addressing unmet medical needs in neurology and psychiatry. As research continues to unfold, this compound has the potential to make a meaningful impact on patient care worldwide.